2-Amino-3-(cyclohexyloxy)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-amino-3-cyclohexyloxyphenol
• InChI: InChI=1S/C12H17NO2/c13-12-10(14)7-4-8-11(12)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6,13H2
• InChI Key: AOSSDQVCXCMIQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC(=C2N)O

Description

2-Amino-3-(cyclohexyloxy)phenol is an aromatic organic compound featuring a phenol core substituted with an amino group (-NH₂) at position 2 and a cyclohexyloxy group (-O-cyclohexyl) at position 3. Its molecular formula is C₁₂H₁₇NO₂, with a molecular weight of 207.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(cyclohexyloxy)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution reaction. In this method, a suitable precursor such as 2-nitrophenol is reacted with cyclohexanol in the presence of a base to form the cyclohexyloxy derivative. The nitro group is then reduced to an amino group using a reducing agent like hydrogen gas in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of 2-Amino-3-(cyclohexyloxy)phenol typically involves large-scale synthesis using similar methods as described above. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The amino group can be reduced to form corresponding amines using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, where the amino and hydroxyl groups direct the substitution to the ortho and para positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, hydrogen gas with palladium catalyst.

Substitution: Electrophiles such as halogens, nitrating agents.

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

2-Amino-3-(cyclohexyloxy)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and as a ligand in coordination chemistry.

Biology: Investigated for its potential antioxidant and antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its bioactive properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-(cyclohexyloxy)phenol involves its interaction with various molecular targets. The phenolic hydroxyl group can participate in hydrogen bonding and redox reactions, while the amino group can form coordination complexes with metal ions. These interactions can modulate biological pathways and enzyme activities, contributing to the compound’s bioactive properties .

Comparison with Similar Compounds

Key Observations:

Functional Groups: 2-Amino-3-(cyclohexyloxy)phenol lacks the ketone or unsaturated bonds present in analogs like 2-(ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone (ketone) and 3-({[2-(cyclohex-1-en-1-yl)ethyl]amino}methyl)phenol (cyclohexene) . This absence may reduce reactivity toward nucleophilic attacks compared to ketone-containing analogs.

Molecular Weight and Size :

• The target compound has a lower molecular weight (207.27 g/mol) compared to its analogs (231–233 g/mol), which may influence pharmacokinetic properties such as diffusion rates .

Analytical and Spectroscopic Data

• 2-(Ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone: 1H NMR data () includes peaks at δ 14.48 ppm (phenolic -OH), δ 3.65–1.49 ppm (cyclohexanone and ethylamino protons), and δ 6.8–7.2 ppm (aromatic protons). The cyclohexanone carbonyl group likely contributes to downfield shifts in adjacent protons . The presence of a ketone (C=O) in this analog distinguishes its reactivity, enabling condensation reactions absent in 2-Amino-3-(cyclohexyloxy)phenol .
• This structural feature is absent in the target compound, which has a fully saturated cyclohexyl group .